Cas no 88515-17-7 (Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester)
88515-17-7 structure
Product Name:Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester
CAS No:88515-17-7
MF:C11H12N2O4S2
MW:300.353980064392
CID:630170
PubChem ID:13245460
Update Time:2025-04-19
Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester
- (2-sulfamoyl-1,3-benzothiazol-5-yl) butanoate
- UAGGHDNCRWPRJM-UHFFFAOYSA-N
- (2-sulfamoyl-5-benzothiazolyl)Butyrate
- 88515-17-7
- 2-Sulfamoyl-1,3-benzothiazol-5-yl butanoate
- CHEMBL82230
- DTXSID50531612
- BDBM50405870
- SCHEMBL7931584
-
- Inchi: 1S/C11H12N2O4S2/c1-2-3-10(14)17-7-4-5-9-8(6-7)13-11(18-9)19(12,15)16/h4-6H,2-3H2,1H3,(H2,12,15,16)
- InChI Key: UAGGHDNCRWPRJM-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=C(C=CC1=2)OC(CCC)=O)S(N)(=O)=O
Computed Properties
- Exact Mass: 300.02384922g/mol
- Monoisotopic Mass: 300.02384922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 136Ų
Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
88515-17-7 (Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester) Related Products
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